Cas no 779337-55-2 (1,2-Ethanediol,1-[(3R,4S)-4-hydroxy-3-pyrrolidinyl]-, (1R)-rel-)

• Product Name: 1,2-Ethanediol,1-[(3R,4S)-4-hydroxy-3-pyrrolidinyl]-, (1R)-rel-
• CAS No: 779337-55-2
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 553494
• PubChem ID: 9989394
• Update Time: 2025-04-19

1,2-Ethanediol,1-[(3R,4S)-4-hydroxy-3-pyrrolidinyl]-, (1R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1-[(3R,4S)-4-hydroxy-3-pyrrolidinyl]-, (1R)-rel-
• 1,2-Ethanediol,1-[(3R,4S)-4-hydroxy-3-pyrrolidinyl]-,(1R)-rel-(9CI)
• 779337-55-2
• (R)-1-((3R,4S)-4-Hydroxypyrrolidin-3-yl)ethane-1,2-diol

• Inchi： 1S/C6H13NO3/c8-3-6(10)4-1-7-2-5(4)9/h4-10H,1-3H2/t4-,5-,6+/m1/s1
• InChI Key： KIVMAVVILWSSFZ-PBXRRBTRSA-N
• SMILES： O[C@@H]1CNC[C@H]1[C@H](CO)O

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 72.7Ų